Cas no 1349245-31-3 (1-Naphthyl Pyrovalerone Hydrochloride)

• Product Name: 1-Naphthyl Pyrovalerone Hydrochloride
• CAS No: 1349245-31-3
• Molecular Formula: C₁₉H₂₃NO^.HCl
• Molecular Weight: 317.853
• CID: 4456735
• PubChem ID: 11702467

1-Naphthyl Pyrovalerone Hydrochloride Properties

Names and Identifiers

• 1-Naphthyl Pyrovalerone Hydrochloride
• Naphyrone 1-naphthyl isomer (hydrochloride);
• 1-(1-Naphthalenyl)-2-(1-pyrrolidinyl)-1-pentanone Hydrochloride
• a-Naphyrone Hydrochloride
• 1-naphthalen-1-yl-2-pyrrolidin-1-ylpentan-1-one:hydrochloride
• P3VE8D3SL2
• UNII-P3VE8D3SL2
• 1-Naphyrone Hydrochloride; 1-Naphthalen-1-yl-2-pyrrolidin-1-ylpentan-1-one Hydrochloride; 1-Pentanone, 1-(1-naphthalenyl)-2-(1-pyrrolidinyl)-, hydrochloride (1:1)
• DTXSID401043057
• 1-Naphyrone Hydrochloride (1-Naphthalen-1-yl-2-pyrrolidin-1-ylpentan-1-one Hydrochloride)
• Naphyrone 1-naphthyl isomer (hydrochloride)
• 1-Pentanone, 1-(1-naphthalenyl)-2-(1-pyrrolidinyl)-, hydrochloride (1:1)
• PD019714
• 1-Naphyrone Hydrochloride
• 1349245-31-3
• 1-naphthalen-1-yl-2-pyrrolidin-1-ylpentan-1-one;hydrochloride

• InChIKey： ZXZHLWWXPQQYJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H23NO.ClH/c1-2-8-18(20-13-5-6-14-20)19(21)17-12-7-10-15-9-3-4-11-16(15)17;/h3-4,7,9-12,18H,2,5-6,8,13-14H2,1H3;1H

Computed Properties

• Exact Mass: 317.15500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 317.1546421Da
• Heavy Atom Count: 22
• Complexity: 347
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 5.02690
• PSA: 20.31000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones